6-cyclobutyl-N-(4-methanesulfonylphenyl)-2-methylpyrimidin-4-amine

Specification

• CAS No.: 2640936-08-7
• Molecular Formula: C16H19N3O2S
• Molecular Weight: 317.4 g/mol
• IUPAC Name: 6-cyclobutyl-2-methyl-N-(4-methylsulfonylphenyl)pyrimidin-4-amine
• Standard InChI: InChI=1S/C16H19N3O2S/c1-11-17-15(12-4-3-5-12)10-16(18-11)19-13-6-8-14(9-7-13)22(2,20)21/h6-10,12H,3-5H2,1-2H3,(H,17,18,19)
• Standard InChI Key: QHKQIQOYCLIJOK-UHFFFAOYSA-N
• SMILES: CC1=NC(=CC(=N1)NC2=CC=C(C=C2)S(=O)(=O)C)C3CCC3
• Canonical SMILES: CC1=NC(=CC(=N1)NC2=CC=C(C=C2)S(=O)(=O)C)C3CCC3

Introduction

Chemical Identity and Structural Characterization

6-Cyclobutyl-N-(4-methanesulfonylphenyl)-2-methylpyrimidin-4-amine (CAS No. 2640936-08-7) is a synthetic pyrimidine derivative with a molecular formula of $\text{C}_{16}\text{H}_{19}\text{N}_{3}\text{O}_{2}\text{S}$ and a molecular weight of 317.4 g/mol. Its IUPAC name, 6-cyclobutyl-2-methyl-N-(4-methylsulfonylphenyl)pyrimidin-4-amine, reflects its core pyrimidine ring substituted with cyclobutyl, methyl, and 4-methanesulfonylphenyl groups. The SMILES notation (CC1=NC(=CC(=N1)NC2=CC=C(C=C2)S(=O)(=O)C)C3CCC3) and InChIKey (QHKQIQOYCLIJOK-UHFFFAOYSA-N) further define its connectivity and stereochemical features.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	$\text{C}_{16}\text{H}_{19}\text{N}_{3}\text{O}_{2}\text{S}$
Molecular Weight	317.4 g/mol
SMILES	CC1=NC(=CC(=N1)NC2=CC=C(C=C2)S(=O)(=O)C)C3CCC3
InChIKey	QHKQIQOYCLIJOK-UHFFFAOYSA-N
XLogP3	3.2 (predicted)
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	5

Target Class	Example Compounds	Potential Activity
Kinase Inhibitors	Imidazo[1,2-a]pyrazin-8-amine	SYK inhibition (immunomodulation)
Anticancer Agents	Triazine derivatives	Apoptosis induction via mTOR/PI3K
Antimicrobials	Thiazole-pyrimidine hybrids	Bacterial growth inhibition

Mechanistic Insights:

• The methanesulfonyl group enhances solubility and target engagement through hydrogen bonding.

• The cyclobutyl moiety may improve metabolic stability by reducing cytochrome P450-mediated oxidation.

Research Gaps and Future Directions

Despite its promising scaffold, 6-cyclobutyl-N-(4-methanesulfonylphenyl)-2-methylpyrimidin-4-amine remains understudied. Critical research priorities include:

• Synthetic Optimization: Developing scalable routes with high yields.

• Target Identification: High-throughput screening against kinase panels or microbial targets.

• ADMET Profiling: Assessing bioavailability, toxicity, and metabolic stability.

• Preclinical Validation: In vitro and in vivo efficacy studies in disease models.